Cas no 945257-53-4 (4-Methoxypyridine-3-sulfonyl chloride)

• Product Name: 4-Methoxypyridine-3-sulfonyl chloride
• CAS No: 945257-53-4
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD13189188
• CID: 1089404
• PubChem ID: 55279230
• Update Time: 2025-07-30

4-Methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypyridine-3-sulfonyl chloride
• 4-Methoxy-3-pyridinesulfonyl Chloride
• 4-METHOXY-PYRIDINE-3-SULFONYL CHLORIDE
• 4-Methoxy-3-pyridinesulfonyl chloride (ACI)
• 945257-53-4
• 4-methoxypyridine-3-sulfonylchloride
• AKOS006333104
• AB67911
• DTXSID30717295
• EN300-209208
• DB-229184
• GS2971

• MDL： MFCD13189188
• Inchi： 1S/C6H6ClNO3S/c1-11-5-2-3-8-4-6(5)12(7,9)10/h2-4H,1H3
• InChI Key： HZXCJVXFYRJJJR-UHFFFAOYSA-N
• SMILES： O=S(C1C(OC)=CC=NC=1)(Cl)=O

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Boiling Point: 335.0±27.0°C at 760 mmHg

4-Methoxypyridine-3-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers